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Planetary Geology Mapping Software: Technical
Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for common issues encountered in planetary geology mapping software. The content is

tailored for researchers, scientists, and drug development professionals who utilize these tools

for their experimental and analytical work.

General Troubleshooting
This section addresses common problems that can occur across different planetary geology

mapping software platforms like ArcGIS Pro, QGIS, and JMARS.

FAQs
Q1: My planetary image data is not displaying in the correct location. What are the common

causes and solutions?

A1: This is often due to issues with the coordinate reference system (CRS). Here are the likely

causes and how to fix them:

Missing CRS Information: The dataset may lack a defined projection file (.prj). You will need

to manually define the correct planetary CRS for the specific celestial body and instrument.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b5365651?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5365651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incorrect CRS Definition: The dataset may have an incorrect CRS assigned. You need to

redefine the projection to the appropriate one.

On-the-Fly Projection Issues: While most GIS software can project data "on the fly" to match

the map's CRS, this can sometimes lead to inaccuracies or performance degradation. It is

best practice to reproject all layers to a consistent CRS for a project.

Experimental Protocol: Defining a Projection in ArcGIS Pro

In the "Catalog" pane, right-click on the dataset with the unknown or incorrect spatial

reference.

Select "Properties" and navigate to the "Spatial Reference" tab to confirm the issue.

Open the "Geoprocessing" pane and search for the "Define Projection" tool.

For "Input Dataset or Feature Class," select your problematic data.

For "Coordinate System," click the globe icon to open the "Coordinate System" dialog.

Navigate to "Projected Coordinate Systems" > "Planetary Systems" and select the

appropriate celestial body and projection. If you have a .prj file, you can import it.

Click "Run" to apply the correct CRS to your dataset.

Q2: I'm experiencing slow performance and lag when working with large planetary datasets.

How can I optimize performance?

A2: Performance issues are common with high-resolution planetary data. Here are several

strategies to improve software responsiveness:

Use Appropriate Data Formats: For raster data, use tiled and compressed formats like Cloud

Optimized GeoTIFFs (COGs). For vector data, use formats optimized for spatial queries,

such as file geodatabases or GeoPackages.

Create Pyramids and Overviews: Generate pyramids for your raster datasets. These are

downsampled versions of your data that the software uses when zoomed out, significantly

speeding up rendering.
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Data Subsetting and Tiling: If you are working with a very large area, consider clipping the

data to your specific region of interest or tiling the data into smaller, more manageable

chunks.

Hardware Acceleration: Ensure that your software is configured to use your computer's

graphics processing unit (GPU) for rendering.

Optimize Memory Settings: In software like JMARS, you can adjust the maximum heap size

and Java stack size to allocate more memory for processing large datasets.[1]

Data Presentation: Performance Optimization Techniques

Technique ArcGIS Pro QGIS JMARS
Expected
Improvement

Enable GPU

Rendering

Options >

Display >

Rendering

Engine

Settings >

Options >

Rendering > Use

GPU for 2D

rendering

N/A (Java-based)

Significant

improvement in

map navigation

and rendering

speed.

Build

Pyramids/Overvi

ews

Geoprocessing

tool: "Build

Pyramids"

Layer Properties

> Pyramids >

Build Pyramids

N/A (Handled by

data servers)

Faster raster

display,

especially at

smaller scales.

Adjust Memory

Allocation

N/A (Managed by

OS)

N/A (Managed by

OS)

Options >

Preferences >

Performance >

Memory Settings

Can prevent

crashes and

improve

processing

speed for large

datasets.[1]

Use Tiled Data

Formats

Supported (e.g.,

COG)

Supported (e.g.,

COG)

N/A (Data served

from remote

servers)

Faster data

access and

rendering,

especially over

networks.
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Software-Specific Troubleshooting
This section provides solutions for issues specific to popular planetary geology mapping

software.

ArcGIS Pro
Q3: I am trying to perform a spatial analysis, but the tool fails with a generic error message.

How can I troubleshoot this?

A3: Generic errors in ArcGIS Pro can be frustrating. Here’s a logical workflow to diagnose the

problem:

Check Input Data Geometry: Invalid geometries in your vector data are a common cause of

tool failure. Use the "Check Geometry" tool to identify and the "Repair Geometry" tool to fix

any issues.

Verify Coordinate Systems: Ensure all input datasets for the analysis have the same

projected coordinate system. Tools may fail or produce incorrect results if the CRS are

inconsistent.

Examine Tool Parameters: Carefully review all parameters in the geoprocessing tool. Ensure

that file paths are correct and that all required fields are populated with valid values.

Review Geoprocessing History: The geoprocessing history logs detailed messages about

tool execution, including more specific error codes and descriptions that can help pinpoint

the problem.

Click to download full resolution via product page

Step-by-step process for troubleshooting problematic QGIS plugins.

JMARS
Q5: I am unable to view or load certain data layers in JMARS, or the 3D view is not functioning

correctly. What are some common solutions?
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A5: Data loading and 3D visualization issues in JMARS can often be traced to network,

configuration, or software compatibility problems.

Check Network Connectivity: JMARS streams most of its data from remote servers. Ensure

you have a stable internet connection and that your firewall is not blocking access to

.mars.asu.edu on ports 80 and 443. [2] Clear the Cache: A corrupted or full data cache can

cause loading problems. You can clear the cache by going to Options > Preferences >

Performance and clicking "CLEAN CACHE". [1]* Update JMARS: Make sure you are using

the latest version of JMARS, as updates often include bug fixes for data layer access and 3D

functionality.

3D View Issues: For older versions of JMARS, 3D functionality might depend on specific

Java 3D libraries. If you are experiencing issues, consult the JMARS documentation for your

specific version to ensure you have the correct dependencies installed. [3]For newer

versions, ensure your graphics drivers are up to date.

Q6: How can I create a custom map or mosaic in JMARS?

A6: JMARS allows users to create and import their own maps. The general workflow is as

follows:

Prepare Your Data: Your custom map data should be in a georeferenced raster format (e.g.,

GeoTIFF) and in the correct planetary projection.

Use the Custom Map Uploader: In JMARS, navigate to the "Advanced/Custom Maps"

section. Here you will find tools to upload your map data.

Provide Map Details: You will need to provide information about your map, such as the map

name, a description, and the coordinate system.

Share Your Map: Once uploaded, your custom map will be available in your personal map

library. You can also choose to share it with other JMARS users.

Advanced Topics
Spectral Analysis Troubleshooting

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://jmars.mars.asu.edu/faq/34
https://jmars.asu.edu/jmars-preferences-window
https://jmars.mars.asu.edu/what-if-jmars-3d-layer-doesnt-work
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5365651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q7: My spectral data from instruments like CRISM or TES is not displaying correctly, or the

spectral plots are showing unexpected artifacts.

A7: Issues with spectral data can be complex. Here are some troubleshooting steps:

Check Data Calibration: Ensure you are using a calibrated data product. Raw data will not be

radiometrically or atmospherically corrected.

Understand Data Artifacts: Be aware of potential instrument artifacts, such as "bad pixels" or

atmospheric effects, that may be present in the data. Consult the instrument documentation

for information on known artifacts.

Use Correct Spectral Libraries: When comparing your data to spectral libraries, make sure

the library was collected under similar conditions (e.g., viewing geometry, temperature) and

has been resampled to the same spectral resolution as your data.
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Raw Instrument Data (Level 0)

Calibration Pipeline (e.g., radiometric, atmospheric correction)

Calibrated Data (Level 2/3)

Artifact Removal/Correction

Analysis-Ready Data

Generate Spectral Plot

Compare with Spectral Library

Mineral Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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